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Compound of Interest

Compound Name: 2,3,2'',3''-Tetrahydroochnaflavone

Cat. No.: B12436400 Get Quote

A Technical Guide to 2,3,2'',3''-Tetrahydroochnaflavone: Chemical, Physical, and Biological

Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,3,2'',3''-Tetrahydroochnaflavone is a naturally occurring biflavonoid that has garnered

interest within the scientific community for its potential cytotoxic activities. This technical guide

provides a comprehensive overview of its known chemical and physical properties, details on

its biological activity, and outlines relevant experimental protocols. The information presented

herein is intended to serve as a foundational resource for researchers engaged in natural

product chemistry, oncology, and drug discovery.

Chemical and Physical Properties
2,3,2'',3''-Tetrahydroochnaflavone is classified as a biflavonoid, a class of compounds

characterized by the linkage of two flavonoid moieties.[1] Its structure consists of a naringenin

and an eriodictyol unit.[2] First isolated from the New Zealand tree Quintinia acutifolia, this

compound presents as a yellow powder.[3][4] While a specific melting point has not been

detailed in available literature, its physical and chemical characteristics are summarized below.

Table 1: Chemical and Physical Properties of 2,3,2'',3''-Tetrahydroochnaflavone
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Property Value Source(s)

IUPAC Name

(S)-2-(4-(5-((S)-5,7-Dihydroxy-

4-oxochroman-2-yl)-2-

hydroxyphenoxy)phenyl)-5,7-

dihydroxychroman-4-one

[5]

CAS Number 678138-59-5 [3][5][6][7]

Molecular Formula C₃₀H₂₂O₁₀ [3][5][6]

Molecular Weight 542.5 g/mol [3][5][6]

Physical Description Yellow powder [3]

Purity ≥98% [3][6]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

1.1. Spectroscopic Data

The definitive structural elucidation of 2,3,2'',3''-Tetrahydroochnaflavone was accomplished

through spectroscopic methods.[4] While the complete ¹H and ¹³C NMR data from its initial

isolation are not readily available in the public domain, the total synthesis of its permethyl ether

has been reported, providing confirmation of the core structure.[8] For reference, the NMR data

of a closely related compound, 7,7''-di-O-methyl-2,3,2'',3''-tetrahydroochnaflavone, is

available and can serve as a comparative guide for researchers working on the structural

analysis of similar biflavonoids.[9]

Biological Activity and Potential Signaling Pathways
The primary biological activity reported for 2,3,2'',3''-Tetrahydroochnaflavone is its

cytotoxicity against P388 murine lymphocytic leukemia cells, with an IC₅₀ of 8.2 µg/mL.[4][10]

This finding suggests potential anti-cancer applications for this biflavonoid.

While the specific signaling pathways modulated by 2,3,2'',3''-Tetrahydroochnaflavone have

not been explicitly elucidated, the broader class of flavonoids and biflavonoids are known to
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exert their anti-cancer effects through various mechanisms.[11] Commonly implicated

pathways include the PI3K/Akt, MAPK/ERK, and Wnt/β-catenin signaling cascades, which are

crucial regulators of cell proliferation, survival, and apoptosis.[12][13] It is plausible that

2,3,2'',3''-Tetrahydroochnaflavone shares these mechanisms of action.

2.1. Postulated Anti-Cancer Signaling Pathways

Based on the known activities of related biflavonoids, the following signaling pathways are

likely targets for 2,3,2'',3''-Tetrahydroochnaflavone in cancer cells.
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Dried & Ground
Plant Material

(Quintinia acutifolia leaves)

Solvent Extraction
(e.g., Acetone or Methanol)

Filtration & Concentration

Solvent-Solvent Partitioning
(e.g., Ethyl Acetate/Water)

Ethyl Acetate Fraction
(enriched with biflavonoids)

Column Chromatography
(Silica Gel)

Fraction Collection

Preparative HPLC

Pure 2,3,2'',3''-Tetrahydroochnaflavone

 

P388 Cell Culture

Cell Seeding in 96-well Plate

Addition of 2,3,2'',3''-Tetrahydroochnaflavone
(various concentrations)

Incubation (e.g., 48-72 hours)

Addition of MTT Reagent

Incubation for Formazan Crystal Formation

Addition of Solubilizing Agent (e.g., DMSO)

Measure Absorbance
(e.g., at 570 nm)

Calculate IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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